Cas no 328281-55-6 (3-Phenyl-N-(4-(pyridin-4-ylmethyl)phenyl)propanamide)

• Product Name: 3-Phenyl-N-(4-(pyridin-4-ylmethyl)phenyl)propanamide
• CAS No: 328281-55-6
• MF: C₂₁H₂₀N₂O
• MW: 316.396305084229
• CID: 1085189
• PubChem ID: 673875
• Update Time: 2025-04-20

3-Phenyl-N-(4-(pyridin-4-ylmethyl)phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-N-(4-(pyridin-4-ylmethyl)phenyl)propanamide
• 3-Phenyl-N-[4-(4-pyridinylmethyl)phenyl]propanamide
• Oprea1_108734
• 328281-55-6
• SR-01000225856
• BIM-0003781.P001
• SMSF0012056
• AB01321750-02
• STK865472
• NCGC00327245-01
• SR-01000225856-1
• CBMicro_003636
• AO-080/40098868
• Oprea1_738541
• GLXC-25645
• 3-phenyl-N-[4-(pyridin-4-ylmethyl)phenyl]propanamide
• NDJ18
• CB05750
• AKOS003662193

• Inchi： 1S/C21H20N2O/c24-21(11-8-17-4-2-1-3-5-17)23-20-9-6-18(7-10-20)16-19-12-14-22-15-13-19/h1-7,9-10,12-15H,8,11,16H2,(H,23,24)
• InChI Key： BPCOLXQLBWHUTB-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)NC1C=CC(=CC=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 316.157563266g/mol
• Monoisotopic Mass: 316.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42Ų